Cas no 2089245-56-5 (1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S)-)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S)-
• CAS No: 2089245-56-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5105336
• Update Time: 2025-06-11

1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S)-

• Inchi： 1S/C12H21NO4/c1-8-6-13(7-9(8)10(14)16-5)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： SLOLMQZWHOQIEZ-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)[C@H](C(OC)=O)C1

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S)-

Introduction to 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S) and Its Significance in Modern Chemical Research

The compound with the CAS number 2089245-56-5, specifically named as 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The unique stereochemistry of this molecule, as indicated by the (3S,4S) configuration, plays a crucial role in determining its interactions with biological targets and its overall efficacy.

In recent years, there has been a growing interest in pyrrolidine-based compounds due to their structural versatility and functional properties. These molecules often serve as key intermediates in the synthesis of more complex pharmacophores. The presence of multiple chiral centers in 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S) makes it a particularly intriguing subject for research. The stereochemical purity of this compound is essential for ensuring consistent biological activity and minimizing unwanted side effects.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Pyrrolidine derivatives have been explored for various therapeutic indications, including central nervous system disorders, inflammation, and metabolic diseases. The specific configuration of (3S,4S)-1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester suggests that it may interact with biological targets in a unique manner. This specificity is highly valued in drug design, as it can lead to more targeted and effective treatments.

Recent studies have highlighted the importance of stereochemistry in drug design. Molecules that possess multiple chiral centers often exhibit different biological activities depending on their stereochemical configuration. The (3S,4S) configuration of this compound may confer specific biological properties that make it a valuable tool for researchers investigating new therapeutic pathways. For instance, studies have shown that pyrrolidine derivatives can modulate enzyme activity and receptor binding affinity by influencing their three-dimensional structure.

The synthesis of 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,4S) is a complex process that requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to achieve the desired stereochemical configuration. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are commonly used to construct complex molecular frameworks with high enantioselectivity.

The pharmaceutical industry has shown significant interest in developing new drugs based on pyrrolidine scaffolds due to their favorable pharmacokinetic properties. These compounds often exhibit good solubility and bioavailability when administered orally or intravenously. Additionally, pyrrolidine derivatives can be designed to interact with biological targets in a reversible manner, which can enhance their therapeutic index.

In conclusion,(3S)-N-Boc-4-isopropyl-2-oxoazetidin-5-carboxamide is an important compound in modern chemical research with significant potential applications in pharmaceutical development. Its unique stereochemistry and structural features make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve,(R)-(-)-Camphor-10-sulfonic acid will undoubtedly play a crucial role in shaping the future of drug discovery and development.